4-(4,5-diphenyl-1H-imidazol-2-yl)benzoyl Chloride
Overview
Description
“4-(4,5-Diphenyl-1H-imidazol-2-yl)benzoyl Chloride” is a fluorescent labeling reagent . It can be used for labeling amines and has been successfully applied to determine activator amines by HPLC .
Synthesis Analysis
An imidazole derivative 4-(4,5-diphenyl-1H-imidazol-2-yl) phenyl 4-chlorobenzoate was synthesized by a one-pot condensation reaction of novel aldehyde with benzil and ammonium acetate in glacial acetic acid . The product was characterized using FTIR, 1H, and 13C NMR .Molecular Structure Analysis
The molecular structure of “4-(4,5-diphenyl-1H-imidazol-2-yl)benzoyl Chloride” is characterized by the presence of an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .Chemical Reactions Analysis
In the context of chemical reactions, “4-(4,5-diphenyl-1H-imidazol-2-yl)benzoyl Chloride” has been used as a reagent in the fluorescence derivatization of compounds . After a pre-column fluorescence derivatization with this compound at 60 °C for 30 min, 11 DIB derivatives were successfully separated within 50 min with an ODS column using CH3CN–H2O–CH3OH (25 + 22 + 53, v/v) as the eluent .Scientific Research Applications
Fluorescent Labeling Reagent
DIB-Cl is a fluorescent labeling reagent . It can be used for labeling amines and has been successfully applied to determine activator amines by High-Performance Liquid Chromatography (HPLC) .
Synthesis of Imidazole Derivatives
DIB-Cl can be used in the synthesis of new 4,5-diphenyl-1H-imidazole derivatives . These derivatives have been synthesized in good yields by treating various tetrazolo [1,5- a ]quinolines with benzil and ammonium acetate in glacial acetic acid .
Pharmacologically Active Compounds
Imidazole derivatives, such as those synthesized using DIB-Cl, form an important class of pharmacologically active synthetic compounds . They have been associated with a broad spectrum of biological activities .
Antibacterial Activity
Some imidazole derivatives synthesized using DIB-Cl have shown antibacterial activity . For instance, N-(4-substituted phenyl)-2-(2-(2-(2-hydroxyphenyl)-4, 5-diphenyl-1H-imidazol-1-yl) acetyl) hydrazine carbothioamide was synthesized and evaluated against Escherichia coli, Bacillus subtilis, and Staphylococcus aureus .
Development of New Drugs
Imidazole, the core structure in DIB-Cl, has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Components of Ionic Liquids
In recent years, substituted imidazoles, like those that can be synthesized using DIB-Cl, have been used as components of ionic liquids . These ionic liquids represent a new approach to "Green Chemistry" .
Mechanism of Action
Target of Action
The primary target of DIB-Cl is amines . Amines are organic compounds and functional groups that contain a basic nitrogen atom with a lone pair. They play a crucial role in the biology and chemical behavior of living organisms.
Mode of Action
DIB-Cl acts as a fluorescent labeling reagent . It interacts with its targets (amines) by forming a covalent bond, thereby labeling the amines. This labeling is particularly useful in various analytical applications.
Result of Action
The result of DIB-Cl’s action is the successful labeling of amines, which can then be determined by High-Performance Liquid Chromatography (HPLC) . This allows for the detection and quantification of amines in various samples, contributing to various fields of study and application, including biochemistry, pharmacology, and environmental science.
properties
IUPAC Name |
4-(4,5-diphenyl-1H-imidazol-2-yl)benzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15ClN2O/c23-21(26)17-11-13-18(14-12-17)22-24-19(15-7-3-1-4-8-15)20(25-22)16-9-5-2-6-10-16/h1-14H,(H,24,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHMRAWURTKPWFB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(N=C(N2)C3=CC=C(C=C3)C(=O)Cl)C4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40399026 |
Source
|
| Record name | 4-(4,5-diphenyl-1H-imidazol-2-yl)benzoyl Chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40399026 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
162756-62-9 |
Source
|
| Record name | 4-(4,5-diphenyl-1H-imidazol-2-yl)benzoyl Chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40399026 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(4,5-Diphenyl-imidazol-2-yl)benzoyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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